Cas no 1515323-51-9 (2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol
• CAS No: 1515323-51-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5966229
• PubChem ID: 83697146
• Update Time: 2025-09-28

2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol
• EN300-1967410
• 1515323-51-9

• Inchi： 1S/C9H12ClNO/c1-6-2-3-8(10)7(4-6)9(12)5-11/h2-4,9,12H,5,11H2,1H3
• InChI Key： UCKBGZLGBJTOMF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(CN)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol

Compound 1515323-51-9: 2-Amino-1-(2-Chloro-5-Methylphenyl)Ethan-1-Ol

The compound with CAS number 1515323-51-9, commonly referred to as 2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug development and material science.

Recent studies have highlighted the importance of 2-amino groups in enhancing the bioavailability of pharmaceutical compounds. The presence of a chlorine atom at the 2-position of the phenyl ring adds to the molecule's versatility, influencing its reactivity and solubility properties. Furthermore, the methyl group at the 5-position contributes to the molecule's stability and selectivity in various chemical reactions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and reduction reactions. Researchers have optimized these steps to improve yield and purity, making it more accessible for large-scale production. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules.

In terms of applications, 2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol has shown promise in the development of anti-inflammatory agents. Its ability to inhibit certain enzymes involved in inflammatory pathways makes it a valuable candidate for drug discovery programs targeting conditions such as arthritis and cardiovascular diseases.

The compound's unique properties also make it suitable for use in material science, particularly in the development of advanced polymers and coatings. Its ability to form strong hydrogen bonds with other molecules enhances its compatibility with a wide range of materials, leading to improved mechanical properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical studies have revealed that the amino group plays a critical role in stabilizing certain transition states during chemical reactions, which has implications for its use in catalytic processes.

In conclusion, CAS number 1515323-51-9 represents a compound with immense potential across multiple disciplines. Its structural features, combined with recent research findings, position it as a key player in future innovations within pharmaceuticals and materials science.